![molecular formula C12H12BrNO3 B1414013 Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate CAS No. 1805491-70-6](/img/structure/B1414013.png)
Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate
Overview
Description
Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate (EBCMPA) is an organic compound that has been studied for its potential applications in the fields of medicine and science. It is a derivative of phenylacetic acid, and its molecular structure consists of a phenyl group attached to an ethyl group by a bromo substituent, a cyano group, and a methoxy group. EBCMPA is a white crystalline solid that is soluble in water, ethanol, and other organic solvents.
Mechanism of Action
Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate has been studied for its potential mechanism of action. It has been suggested that it may act as an inhibitor of the enzyme cytochrome P450, which is responsible for the metabolism of many drugs. Additionally, it has been suggested that it may act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate has been studied for its potential biochemical and physiological effects. Studies in animal models have shown that it can reduce inflammation and the production of inflammatory cytokines. Additionally, it has been shown to reduce the production of nitric oxide, a molecule involved in the regulation of blood pressure. It has also been studied for its potential effects on the cardiovascular system, and it has been shown to reduce blood pressure in rats.
Advantages and Limitations for Lab Experiments
Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate has several advantages as a research tool. It is relatively easy to synthesize, and it is soluble in water and organic solvents. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, it is not suitable for use in human studies, as it has not been approved for clinical use.
Future Directions
There are several potential future directions for research on Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate. It could be studied for its potential effects on the immune system, as well as for its potential as an anti-inflammatory agent. Additionally, it could be studied for its potential effects on the cardiovascular system, as well as for its potential as a drug for the treatment of hypertension. Finally, it could be studied for its potential as a drug for the treatment of neurological disorders, such as Alzheimer’s disease.
Scientific Research Applications
Ethyl 6-bromo-3-cyano-2-methoxyphenylacetate has been studied for its potential applications in the fields of medicine and science. It has been used in research to study the effects of various drugs on the body, as well as to investigate the biochemical and physiological effects of various compounds. It has also been used in the development of new drugs, as well as in the study of the structure and function of proteins and enzymes.
properties
IUPAC Name |
ethyl 2-(6-bromo-3-cyano-2-methoxyphenyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO3/c1-3-17-11(15)6-9-10(13)5-4-8(7-14)12(9)16-2/h4-5H,3,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPZWQUAJQYRZOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=CC(=C1OC)C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.